1-(2-Methoxyphenyl)prop-2-en-1-yl 2-methylpropanoate

• CAS No.: 90122-46-6
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 1-(2-methoxyphenyl)prop-2-enyl 2-methylpropanoate
• InChI: InChI=1S/C14H18O3/c1-5-12(17-14(15)10(2)3)11-8-6-7-9-13(11)16-4/h5-10,12H,1H2,2-4H3
• InChI Key: LBHBXDLFEHPSMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OC(C=C)C1=CC=CC=C1OC

Description

1-(2-Methoxyphenyl)prop-2-en-1-yl 2-methylpropanoate is an organic compound with a complex structure that includes a methoxyphenyl group and a prop-2-en-1-yl ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methoxyphenyl)prop-2-en-1-yl 2-methylpropanoate typically involves the esterification of 1-(2-methoxyphenyl)prop-2-en-1-ol with 2-methylpropanoic acid. The reaction is usually catalyzed by an acid such as sulfuric acid or hydrochloric acid and requires heating to reflux conditions to drive the reaction to completion .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the process, making it suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

1-(2-Methoxyphenyl)prop-2-en-1-yl 2-methylpropanoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the ester group into alcohols.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

Oxidation: Aldehydes or carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the reagents used.